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Chemical Profile and Key Properties

The table below summarizes the fundamental chemical and application data for Cloransulam-methyl.

Property Description

Chemical Class Triazolopyrimidine sulfonanilide [1] [2] [3]

HRAC Group Group 2 (Inhibition of ALS) [4]

CAS Number 147150-35-4 [1]

Molecular Formula C15H13ClFN5O5S [1]

Molecular Weight 429.81 g/mol [1]

Primary Use Selective post-emergence control of broadleaf weeds in soybeans [1] [5] [4]

Typical Use Rate Varies by formulation; in "Tendovo" premix: ~1.5-2.1 quarts/acre [5]

Mechanism of Action: ALS Inhibition
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The herbicidal activity of Cloransulam-methyl stems from its potent inhibition of the target-site enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). The sequence of

biochemical events is illustrated below:

Cloransulam-methyl
Application

Inhibits Acetolactate
Synthase (ALS) Enzyme

Pyruvate & 2-Ketobutyrate
Accumulation

Branched-Chain Amino Acid
(Valine, Leucine, Isoleucine) Biosynthesis Halts

Disrupts

Cessation of Cell Division
and Plant Growth

Weed Death

Click to download full resolution via product page

Cloransulam-methyl mode of action pathway.

This inhibition leads to a depletion of the essential amino acids valine, leucine, and isoleucine [3] [6]. The

subsequent starvation disrupts protein synthesis and critical cellular processes, ultimately causing the

cessation of cell division and plant growth in susceptible weeds [4].
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Herbicide Resistance and Management

Repeated use of ALS-inhibiting herbicides has led to the evolution of resistant weed populations. The

primary mechanism is Target-Site Resistance (TSR), caused by specific mutations in the ALS gene [7] [6].

Common mutations include substitutions at positions Ala-122, Pro-197, and Trp-574, which reduce the

herbicide's ability to bind to the enzyme [7] [6].

Research on Chenopodium album from China demonstrates that some populations resistant to other ALS

inhibitors (e.g., thifensulfuron-methyl) can remain susceptible to Cloransulam-methyl, indicating a lack of

cross-resistance in certain cases [7]. This underscores the need for precise resistance monitoring.

To manage resistance, Cloransulam-methyl is increasingly used in pre-mixed formulations with herbicides

of different modes of action, such as Tendovo, which combines it with S-metolachlor (Group 15) and

metribuzin (Group 5) [5].

Experimental and Analytical Methods

For researchers characterizing this herbicide and its effects, the following methodologies are relevant:

Whole-Plant Dose-Response Assays: Used to determine the resistance level (GR₅₀) of weed
populations. Plants are grown to the 3-4 leaf stage and treated with a range of herbicide doses.

Biomass reduction or visual injury is assessed 21 days after treatment to generate dose-response
curves [7].

Molecular Analysis of Resistance:
DNA Sequencing: Genomic DNA is extracted from leaf tissue. The ALS gene is amplified via

PCR using specific primers and sequenced to identify known resistance-conferring mutations
[7].

ALS Enzyme Assays: In vitro assays evaluate the direct inhibitory effect of Cloransulam-
methyl on the ALS enzyme extracted from plants, confirming whether resistance is target-site

based [7].
Environmental Fate Analysis: Methods like solid-phase extraction (SPE) combined with capillary

electrophoresis (CE) or liquid chromatography-mass spectrometry (LC-MS) are used to detect and
quantify Cloransulam-methyl at low concentrations in environmental samples like soil and water [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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